Cas no 827329-06-6 (N-[(2-chlorophenyl)methyl]cyclopentanamine)

N-[(2-chlorophenyl)methyl]cyclopentanamine structure
827329-06-6 structure
Product Name:N-[(2-chlorophenyl)methyl]cyclopentanamine
CAS No:827329-06-6
MF:C12H16ClN
MW:209.715142250061
CID:4659679
Update Time:2023-08-14

N-[(2-chlorophenyl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

    • N-[(2-chlorophenyl)methyl]cyclopentanamine
    • N-(2-chlorobenzyl)cyclopentanamine
    • CIB32906
    • STK136566
    • Inchi: 1S/C12H16ClN/c13-12-8-4-1-5-10(12)9-14-11-6-2-3-7-11/h1,4-5,8,11,14H,2-3,6-7,9H2
    • InChI Key: YCUQBQVCEWRARR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CNC1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 166
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12

N-[(2-chlorophenyl)methyl]cyclopentanamine Security Information

N-[(2-chlorophenyl)methyl]cyclopentanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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N-[(2-chlorophenyl)methyl]cyclopentanamine
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$ 50.00 2022-04-01
TRC
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$ 70.00 2022-04-01
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$ 230.00 2022-04-01
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N-[(2-chlorophenyl)methyl]cyclopentanamine
827329-06-6 95.0%
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$42.0 2025-02-20
Enamine
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827329-06-6 95.0%
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Enamine
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Enamine
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$256.0 2025-02-20
Enamine
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Enamine
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